[4-(3,5-dimethoxyphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](2,4-dimethylphenyl)methanone

• IUPAC Name: [4-(3,5-dimethoxyphenyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(2,4-dimethylphenyl)methanone
• InChI: InChI=1S/C25H22FNO5S/c1-15-5-7-21(16(2)9-15)25(28)24-14-27(18-11-19(31-3)13-20(12-18)32-4)22-10-17(26)6-8-23(22)33(24,29)30/h5-14H,1-4H3
• InChI Key: AKEPMQFKGJOKBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)F)C4=CC(=CC(=C4)OC)OC)C
• Molecular Formula: C25H22FNO5S
• Molecular Weight: 467.5 g/mol

Description

This compound, also known as 4-(3,5-Dimethoxyphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-ylmethanone, has a molecular formula of C25H22FNO5S. It is a complex organic compound with multiple functional groups.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple aromatic rings and functional groups. The compound has a stereochemistry of the THQ ring with the two aromatic rings in pseudo-equatorial conformation.

Scientific Research Applications

Carbonic Anhydrase Inhibitory Properties

Research has identified compounds synthesized from similar chemical structures that exhibit carbonic anhydrase inhibitory capacities. Such properties suggest potential for the development of drugs targeting conditions like glaucoma, epilepsy, and osteoporosis. For instance, Balaydın et al. (2012) synthesized derivatives showing effective inhibition of human cytosolic carbonic anhydrase II, a target for treating various disorders (Balaydın et al., 2012).

Antitumor Agents

Compounds structurally related to "4-(3,5-dimethoxyphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-ylmethanone" have been explored for their antitumor activities. Hayakawa et al. (2004) reported on the synthesis of derivatives with selective cytotoxicity against tumorigenic cell lines, highlighting the potential for cancer treatment applications (Hayakawa et al., 2004).

Antioxidant Properties

The synthesis and investigation of antioxidant properties of related compounds suggest the potential for developing new therapeutic agents. Çetinkaya et al. (2012) explored the antioxidant activities of new compounds, revealing effective radical scavenging activities and potential as promising molecules due to their antioxidant properties (Çetinkaya et al., 2012).

Synthesis of Xanthones and Related Products

Johnson et al. (2010) outlined the novel synthesis of xanthones and related products from similar compounds, demonstrating the versatility of these chemical structures in synthesizing diverse and potentially pharmacologically active molecules (Johnson et al., 2010).

Future Directions

While the future directions for this specific compound are not explicitly mentioned, compounds with similar structures are being explored for their potential therapeutic applications, particularly as anticancer, antibacterial, antifungal, anti-inflammatory, and immunological modulator agents.